N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C18H16N2O6S2/c1-20-13-8-12(4-5-16(13)26-18(20)22)28(23,24)19-9-14(21)17-7-11(10-27-17)15-3-2-6-25-15/h2-8,10,14,19,21H,9H2,1H3
• InChI Key: ZJKMEQNHUVAOBB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)S(=O)(=O)NCC(C3=CC(=CS3)C4=CC=CO4)O)OC1=O
• Molecular Formula: C18H16N2O6S2
• Molecular Weight: 420.5 g/mol

Description

“N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide” is a complex organic compound. It contains several functional groups and heterocyclic moieties, including furan, thiophene, benzoxazole, and sulfonamide.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For instance, the furan and thiophene moieties could be introduced via condensation reactions. The benzoxazole ring could be formed through a cyclization reaction, and the sulfonamide group could be added through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and thiophene rings are five-membered heterocycles, while the benzoxazole is a fused six- and five-membered ring system.

Chemical Reactions Analysis

This compound, with its various functional groups, could participate in a variety of chemical reactions. For example, the sulfonamide group could undergo hydrolysis, the benzoxazole ring could participate in electrophilic substitution reactions, and the furan and thiophene rings could undergo reactions at their alpha positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were designed as a drug, it might interact with biological targets such as enzymes or receptors. The sulfonamide group, for example, is often found in antibiotics and can inhibit bacterial enzymes.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Its specific hazards would depend on its reactivity and biological activity. For instance, if it were a drug, it could have side effects or toxicities that would need to be considered.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. For example, if it shows promising biological activity, it could be developed into a new drug.